Cas no 2358236-61-8 (1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid
• CAS No: 2358236-61-8
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• CID: 5655800
• PubChem ID: 165889065
• Update Time: 2025-07-18

1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-3-[(5-chlorothiophen-2-yl)methyl]azetidine-3-carboxylic acid
• 2358236-61-8
• EN300-27733346
• 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid

• Inchi： 1S/C17H16ClNO4S/c18-14-7-6-13(24-14)8-17(15(20)21)10-19(11-17)16(22)23-9-12-4-2-1-3-5-12/h1-7H,8-11H2,(H,20,21)
• InChI Key： YAGNOZOGMZXUAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2(C(=O)O)CN(C(=O)OCC3C=CC=CC=3)C2)S1

Computed Properties

• Exact Mass: 365.0488569g/mol
• Monoisotopic Mass: 365.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.1Ų

Additional information on 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid (CAS No. 2358236-61-8)

1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid (CAS No. 2358236-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly explored for their bioactivity and utility in drug discovery. The presence of a benzyloxycarbonyl protecting group and a 5-chlorothiophene moiety enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for protease inhibitors or enzyme modulators, topics frequently searched in academic and industrial databases. The compound's carboxylic acid functionality further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS No. 2358236-61-8 typically involves multi-step organic reactions, including N-protection strategies and cross-coupling techniques. These methods align with current trends in green chemistry and sustainable synthesis, which are hot topics among environmentally conscious researchers. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structure, ensuring compliance with stringent regulatory standards.

From a commercial perspective, 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid is often listed in catalogs of fine chemical suppliers, catering to the growing market for custom synthesis and contract research organizations (CROs). Its applications extend to peptide mimetics and small molecule drug development, areas where precision and molecular diversity are critical. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, intermediates like CAS No. 2358236-61-8 play a pivotal role. Its structural complexity and functional groups align with the search for new chemical entities (NCEs), a frequently queried term in patent databases and scientific literature. Furthermore, the compound's compatibility with solid-phase synthesis techniques positions it as a versatile tool for medicinal chemists.

In summary, 1-(benzyloxy)carbonyl-3-(5-chlorothiophen-2-yl)methylazetidine-3-carboxylic acid represents a promising candidate for advancing research in bioactive molecules and therapeutic agents. Its combination of a protected amine, chlorothiophene ring, and carboxylic acid group offers multifaceted opportunities for innovation, resonating with contemporary scientific inquiries and industrial needs.